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Compound of Interest

Compound Name: 2-Chloro-4-ethoxy-5-methylaniline

Cat. No.: B13286688

Get Quote

Technical Guide: Safety & Handling of 2-Chloro-
4-ethoxy-5-methylaniline
Hazard Assessment & Safety Logic
Compound Identity:

Chemical Name: 2-Chloro-4-ethoxy-5-methylaniline[1][2][3][4]

CAS Number: 861008-02-8[1][2][3][4]

Class: Halogenated Alkoxy Aniline

The "Why" Behind the Protocol
Anilines are lipophilic amines capable of rapid transdermal absorption. Once absorbed, they

can undergo hepatic oxidation to form hydroxylamines, potent agents that oxidize hemoglobin

to methemoglobin, leading to Methemoglobinemia (tissue hypoxia).
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The addition of the Chloro and Ethoxy groups modifies the lipophilicity and metabolic stability

but does not negate the core aniline toxicity. Therefore, this compound must be handled as a

potent skin absorbant and respiratory irritant.

Hazard Class
Risk Assessment (Based
on Analogs)

Critical Consequence

Acute Toxicity
Oral, Dermal, Inhalation (Cat

3/4)

Rapid absorption; systemic

toxicity.

Skin/Eye Irritant / Corrosive (Cat 2/1)
Chemical burns; corneal

opacity.

STOT - RE Blood System
Methemoglobinemia (cyanosis,

fatigue, collapse).

Aquatic Acute/Chronic Toxicity
Long-term environmental

damage.

Personal Protective Equipment (PPE) Selection
Core Directive: Standard laboratory PPE (lab coat + single nitrile gloves) is insufficient for this

compound due to the high risk of permeation.

PPE Decision Matrix
The following logic dictates your gear selection based on the operational task.

Operational Task

Weighing / Solid Transfer Reaction / Liquid Handling Spill Cleanup / High Exposure

Double Nitrile (Min 0.11mm)Fume Hood Required 
(No Respirator if Sash <18")

Small Scale (<1g)

Laminate (Silver Shield) 
under Nitrile

Large Scale (>1g)

Full Face Respirator 
(ABEK / P100)
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Figure 1: PPE Selection Logic based on exposure potential.

Detailed Gear Specifications
Component Recommendation Technical Justification

Hand Protection

Primary: Silver Shield®

(Laminate) or

Viton®.Secondary (Dexterity):

Double-gloved Nitrile (Change

every 15 mins).

Anilines permeate standard

nitrile rubber rapidly. Laminate

films provide >4h breakthrough

time.

Respiratory

Engineering Control: Fume

hood (Face velocity 80-100

fpm).PPE: Half-mask with

OV/AG/P100 cartridges (if

outside hood).

Prevents inhalation of

dust/vapors which bypass first-

pass metabolism.

Eye/Face
Chemical Splash Goggles

(Indirect Vent).

Safety glasses do not seal

against vapors or splashes.

Body
Tyvek® Lab Coat or Apron

(Impervious).

Cotton lab coats absorb

liquids, keeping the toxin

against the skin.

Operational Handling Protocol
Objective: Transfer 500 mg of 2-Chloro-4-ethoxy-5-methylaniline for a coupling reaction

without exposure.

Step-by-Step Methodology
1. Preparation (The "Cold" Zone)

Verify Engineering Controls: Check fume hood flow monitor.

Decontaminate Workspace: Lay down absorbent bench paper (plastic side down) to define

the "Hot Zone."
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Prepare Waste: Place a solid waste container inside the hood.

2. Weighing (The Critical Step)

Note: Static electricity can cause fine aniline powders to disperse.

Use an anti-static gun on the weighing boat and spatula before use.

Keep the balance inside the fume hood. If this is impossible, use a powder funnel to transfer

directly into a tared vial, then weigh the closed vial outside.

3. Solubilization

Add solvent (e.g., DCM, MeOH) immediately after weighing.

Why? Solutions are easier to control than dust. However, solvents like DCM can act as a

"vehicle," carrying the aniline through gloves faster. Do not touch the solution even with

gloved hands.

4. Reaction Setup

Use positive displacement pipettes for liquid transfer to prevent dripping.

Keep all vessels closed when not actively adding reagents.

Operational Workflow Diagram

Start: PPE Check Define 'Hot Zone' 
(Absorbent Pads)

Weighing 
(Inside Hood / Closed Vial)

Immediate Solubilization 
(Reduce Dust Risk) Reaction Setup Decontamination 

(Solvent Wipe -> Soap)

Click to download full resolution via product page

Figure 2: Linear workflow to minimize contamination spread.

Emergency & Disposal Procedures
Spill Response (Self-Validating System)
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If a spill occurs, pause and assess. Do not rush.

Isolate: Alert nearby personnel.

Protect: Don Laminate/Silver Shield gloves.

Absorb: Use sand or vermiculite. Do not use paper towels (they increase surface area for

evaporation).

Clean: Wipe area with dilute HCl (1M) followed by soap water. (Acid converts the aniline to

its water-soluble, less volatile hydrochloride salt).

Waste Management
Solid Waste: Contaminated gloves and paper go into "Hazardous Solid Waste - Toxic."

Liquid Waste: Segregate into "Halogenated Organic Waste."

Do NOT mix with oxidizing acids (e.g., Nitric Acid) – risk of exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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